Cas no 1014613-54-7 (2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro)
1014613-54-7 structure
Product Name:2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro
CAS No:1014613-54-7
MF:C9H9ClN2
MW:180.634160757065
CID:830895
Update Time:2026-04-29
2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro
- 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine
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- Inchi: InChI=1S/C9H9ClN2/c1-2-6-5-7-8(10)3-4-11-9(7)12-6/h3-5H,2H2,1H3,(H,11,12)
- InChI Key: WJFOZMMMGNISOH-UHFFFAOYSA-N
- SMILES: CCC1=CC2=C(N=CC=C2Cl)N1
Computed Properties
- Exact Mass: 180.04557
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
Experimental Properties
- PSA: 28.68
2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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